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Compound of Interest

Compound Name: 6-Bromohex-1-yne
CAS No.: 66977-99-9
Cat. No.: B1269820
Get Quote
. J

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 6-Bromohex-1-yne (CAS: 66977-99-9). The following information is intended for
trained laboratory personnel, including researchers, scientists, and professionals in drug
development, to ensure safe and compliant laboratory operations.

Hazard Identification and Safety Summary

6-Bromohex-1-yne is a flammable liquid and vapor that can cause skin and eye irritation, and
may lead to respiratory irritation.[1] It is crucial to handle this chemical with appropriate safety
measures to minimize exposure and risk.

Hazard Classification:
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Hazard Class

Category

Flammable Liquids

Category 3[1]

Skin Corrosion/Irritation

Category 2[1]

Serious Eye Damage/Eye Irritation

Category 2[1]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 6-

Bromohex-1-yne. The following table outlines the required PPE.

Body Part Required PPE Specification/Standard
] Must meet OSHA's 29 CFR
Chemical splash goggles or a
Eyes/Face ) 1910.133 or European
face shield
Standard EN166.[2]
Inspect gloves prior to use.
] ] Use proper glove removal
Hands Chemical-resistant gloves ) ) )
technique to avoid skin
contact.[3]
Protective clothing (e.g., lab )
Body To prevent skin exposure.[2][4]

coat)

Respiratory

Use in a well-ventilated area. A
respirator may be necessary if

ventilation is inadequate.

A self-contained breathing
apparatus must be available

for emergencies.[4]

Step-by-Step Handling and Operational Protocol

Adherence to a strict operational protocol is essential for the safe handling of 6-Bromohex-1-

yne.

Preparation:
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e Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume
hood.[5]

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[2]

e Ignition Sources: Remove all sources of ignition, including heat, sparks, and open flames.[6]
Use non-sparking tools and explosion-proof equipment.[2][6]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2][6]

Handling:
o Don PPE: Put on all required personal protective equipment as detailed in the section above.

o Dispensing: When transferring the chemical, do so carefully to avoid splashes and the
generation of vapors.[5] Keep the container tightly closed when not in use.[2][6]

o Hygiene: Wash hands thoroughly after handling the chemical.[2] Contaminated clothing
should be removed immediately and washed before reuse.[6]

Storage:
o Location: Store in a cool, well-ventilated place, away from heat and ignition sources.[2][6]
o Container: Keep the container tightly closed.[2][6]

e Security: Store in a locked-up area accessible only to authorized personnel.[5][6]
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Workflow for Handling 6-Bromohex-1-yne
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Caption: A logical workflow for the safe handling of 6-Bromohex-1-yne.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1269820/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-6-bromohex-1-yne
https://www.benchchem.com/product/b1269820/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-6-bromohex-1-yne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation o ) ]

difficult, seek medical attention.[6]

Immediately remove all contaminated clothing.
Skin Contact Rinse the affected skin with plenty of water.[6] If

skin irritation occurs, get medical advice.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists,

seek medical attention.[2]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.[2]

Use carbon dioxide, dry chemical, or foam to
Fire extinguish.[2] Wear self-contained breathing

apparatus.[6]

Evacuate the area. Remove all ignition sources.
Spill [6] Absorb the spill with inert material and place

it in a suitable, closed container for disposal.[2]

Disposal Plan

Proper disposal of 6-Bromohex-1-yne and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection:
» Collect waste material in a suitable, labeled, and closed container.[2]

e Do not mix with other waste streams unless compatible.
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Disposal Method:

» Dispose of the contents and container at an approved waste disposal plant in accordance
with local, state, and federal regulations.[2][6]

» Do not allow the chemical to enter drains or the environment.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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